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Compound of Interest

Compound Name: Prelog-Djerassi lactone

CAS No.: 69056-12-8

Cat. No.: B12778666

Get Quote

Introduction
The Prelog-Djerassi lactone, formally known as (2R,3R,4R,6S)-tetrahydro-2,4-dimethyl-6-

((S)-1-methyl-2-oxopropyl)-2H-pyran-2-one, is a chiral organic molecule of significant historical

and synthetic importance. First isolated in the 1950s by Prelog and Djerassi as a degradation

product of the macrolide antibiotics methymycin and narbomycin, its structure elucidation and

subsequent total synthesis have served as a benchmark for the development of new synthetic

methodologies, particularly in the area of stereocontrolled synthesis.[1] The molecule

possesses four stereocenters, making its stereoselective synthesis a considerable challenge

that has attracted the attention of numerous research groups. This technical guide provides a

comprehensive overview of seminal and contemporary synthetic approaches to the Prelog-
Djerassi lactone, with a focus on the core strategies for stereochemical control. Detailed

experimental protocols for key transformations and a summary of quantitative data are

presented to serve as a valuable resource for researchers, scientists, and professionals in drug

development.
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The synthesis of the Prelog-Djerassi lactone has been approached from various starting

materials and with diverse strategies to control its complex stereochemistry. This guide will

focus on three prominent and illustrative approaches: the Evans-Bartroli synthesis utilizing an

asymmetric aldol reaction, the Burke synthesis featuring an asymmetric

hydroformylation/crotylation tandem sequence, and the Santelli synthesis commencing from

the chiral pool material (-)-trans-pulegenic acid.

The Evans-Bartroli Synthesis: A Landmark in
Asymmetric Aldol Reactions
The synthesis of the (+)-Prelog-Djerassi lactone by Evans and Bartroli in 1982 was a

landmark achievement that showcased the power of their newly developed asymmetric aldol

reaction using chiral oxazolidinone auxiliaries. This approach provides excellent control over

the stereochemistry of the C2 and C3 centers.[2]

The overall synthetic strategy involves the stereoselective construction of a key acyclic

precursor through an Evans aldol reaction, followed by a series of transformations to establish

the remaining stereocenters and effect cyclization to the lactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12778666/docs?utm_src=pdf-body-img#the-synthesis-of-prelog-djerassi-lactone-an-in-depth-technical-guide
https://www.benchchem.com/product/b12778666?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12778666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. york.ac.uk [york.ac.uk]

2. scribd.com [scribd.com]

To cite this document: BenchChem. [The Synthesis of Prelog-Djerassi Lactone: An In-depth
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12778666/docs#the-synthesis-of-prelog-djerassi-
lactone-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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